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Compound of Interest

Compound Name: SRA880

Cat. No.: B1681101 Get Quote

SRA880 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive information on the degradation and storage of SRA880, a

selective non-peptide somatostatin sst(1) receptor antagonist. It includes troubleshooting

guides and frequently asked questions to address common issues encountered during

experimentation.

Frequently Asked Questions (FAQs)
Q1: What is SRA880 and what is its primary mechanism of action?

A1: SRA880 is a selective non-peptide antagonist for the somatostatin sst(1) receptor.[1] It

functions as a competitive antagonist, meaning it binds to the sst(1) receptor and blocks the

binding and subsequent signaling of the natural ligand, somatostatin (SRIF).[1] SRA880 has

demonstrated high affinity for human sst(1) receptors and significantly lower affinity for other

somatostatin receptor subtypes.[1]

Q2: What are the recommended storage conditions for SRA880?

A2: For optimal stability, SRA880 should be stored under the following conditions:

Solid Form: Store in a dry, dark environment. For short-term storage (days to weeks), 0-4°C

is recommended. For long-term storage (months to years), -20°C is ideal.
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In Solution: Prepare stock solutions and aliquot them to avoid repeated freeze-thaw cycles.

Store aliquots at -20°C or colder. It is best to use freshly prepared solutions for experiments.

Q3: How should I prepare a stock solution of SRA880?

A3: The solubility of SRA880 may vary depending on the specific salt form (e.g., free base,

malonate). It is generally soluble in organic solvents such as DMSO. For cell-based assays, it

is crucial to keep the final concentration of the organic solvent low (typically <0.1%) to avoid

off-target effects.[2]

Q4: Is SRA880 sensitive to light?

A4: While specific photostability data for SRA880 is not readily available, compounds with

quinoline-like structures can be susceptible to photodegradation. Therefore, it is recommended

to protect SRA880, both in solid form and in solution, from light exposure.[3][4] Store in amber

vials or wrap containers with aluminum foil.

SRA880 Degradation and Stability
Understanding the potential degradation pathways of SRA880 is crucial for ensuring the

accuracy and reproducibility of experimental results. Forced degradation studies, which expose

the compound to harsh conditions, help to identify potential degradation products and establish

stability-indicating analytical methods.[5][6]

Potential Degradation Pathways
Based on the chemical structure of SRA880, which includes a benz[g]quinoline moiety,

potential degradation pathways include:

Hydrolysis: The amide linkage in the SRA880 molecule could be susceptible to hydrolysis

under acidic or basic conditions, leading to the cleavage of the piperazine amide group.

Oxidation: The molecule contains several sites that could be prone to oxidation.

Photodegradation: As mentioned, exposure to UV or visible light may lead to degradation, a

common characteristic of heterocyclic compounds.[3][4] The nitro group on the

phenylpiperazine moiety may also contribute to photosensitivity.
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The following diagram illustrates a hypothetical degradation pathway for SRA880.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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